Cas no 2839158-04-0 (tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate)

Tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate is a specialized carbamate derivative featuring a trifluoromethyl-substituted pyrrole core. This compound is of significant interest in medicinal and agrochemical research due to its structural versatility and the presence of the trifluoromethyl group, which enhances metabolic stability and lipophilicity. The tert-butyl carbamate moiety provides a protective group for amines, facilitating selective deprotection in synthetic applications. Its well-defined reactivity makes it a valuable intermediate in the synthesis of heterocyclic compounds, particularly in the development of pharmaceuticals and biologically active molecules. The compound’s stability and compatibility with various reaction conditions further underscore its utility in organic synthesis.
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate structure
2839158-04-0 structure
Product name:tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
CAS No:2839158-04-0
MF:C10H13F3N2O2
MW:250.217633008957
CID:5982905
PubChem ID:165881241

tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
    • 2839158-04-0
    • EN300-39667169
    • Inchi: 1S/C10H13F3N2O2/c1-9(2,3)17-8(16)14-7-5-4-6-15(7)10(11,12)13/h4-6H,1-3H3,(H,14,16)
    • InChI Key: AKAPFDLYLIHHHC-UHFFFAOYSA-N
    • SMILES: FC(N1C=CC=C1NC(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 250.09291215g/mol
  • Monoisotopic Mass: 250.09291215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.3Ų

tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-39667169-0.05g
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
2839158-04-0 95.0%
0.05g
$344.0 2025-03-16
Enamine
EN300-39667169-10.0g
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
2839158-04-0 95.0%
10.0g
$6390.0 2025-03-16
Enamine
EN300-39667169-0.1g
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
2839158-04-0 95.0%
0.1g
$515.0 2025-03-16
Enamine
EN300-39667169-5.0g
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
2839158-04-0 95.0%
5.0g
$4309.0 2025-03-16
Enamine
EN300-39667169-2.5g
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
2839158-04-0 95.0%
2.5g
$2912.0 2025-03-16
1PlusChem
1P02AF7P-100mg
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
2839158-04-0 95%
100mg
$699.00 2024-05-07
Aaron
AR02AFG1-50mg
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
2839158-04-0 95%
50mg
$498.00 2025-02-17
1PlusChem
1P02AF7P-2.5g
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
2839158-04-0 95%
2.5g
$3662.00 2024-05-07
Aaron
AR02AFG1-10g
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
2839158-04-0 95%
10g
$8812.00 2023-12-15
Aaron
AR02AFG1-100mg
tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate
2839158-04-0 95%
100mg
$734.00 2025-02-17

tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate Related Literature

Additional information on tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate

Introduction to tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate (CAS No. 2839158-04-0)

tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate (CAS No. 2839158-04-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a tert-butyl group and a trifluoromethyl-substituted pyrrole moiety endows this compound with distinct chemical and biological properties, making it an intriguing subject for both academic and industrial research.

The chemical structure of tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate is composed of a tert-butyl carbamate unit linked to a 1-(trifluoromethyl)pyrrole ring. The tert-butyl group, known for its steric hindrance and stability, provides enhanced solubility and metabolic stability to the molecule. The trifluoromethyl-substituted pyrrole ring, on the other hand, introduces unique electronic and steric properties that can influence the compound's reactivity and biological activity. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the significance of tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways. One notable study found that the compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate has shown promise in modulating cellular signaling pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound can selectively modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. This selective modulation could lead to the development of more targeted and effective drugs with fewer side effects.

The synthesis of tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate has been extensively studied, with several efficient routes reported in the literature. One common synthetic approach involves the reaction of 2-amino-1-(trifluoromethyl)pyrrole with tert-butyl chloroformate under mild conditions. This method provides high yields and excellent purity, making it suitable for large-scale production in pharmaceutical settings.

The physicochemical properties of tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate, including its solubility, stability, and pharmacokinetic profile, have been thoroughly characterized. These properties are crucial for optimizing the compound's performance in both preclinical and clinical settings. For example, its good solubility in organic solvents facilitates its use in formulation development, while its metabolic stability ensures prolonged bioavailability.

In preclinical studies, tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate has demonstrated favorable safety profiles. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings support its potential for further clinical evaluation.

The future prospects for tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs and analogs that can improve its pharmacokinetic properties and broaden its therapeutic applications.

In conclusion, tert-butyl N-[1-(trifluoromethyl)-1H-pyrrol-2-yl]carbamate (CAS No. 2839158-04-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for various diseases.

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